Cas no 921521-95-1 (N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-ethoxyacetamide)

• Product Name: N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-ethoxyacetamide
• CAS No: 921521-95-1
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• CID: 6032901
• PubChem ID: 40887589
• Update Time: 2025-10-24

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-ethoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-ethoxyacetamide
• N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)-2-ethoxyacetamide
• F2262-0389
• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-ethoxyacetamide
• 921521-95-1
• AKOS024633383

• Inchi： 1S/C18H26N2O4/c1-5-9-20-14-10-13(19-16(21)11-23-6-2)7-8-15(14)24-12-18(3,4)17(20)22/h7-8,10H,5-6,9,11-12H2,1-4H3,(H,19,21)
• InChI Key： KPCSFGSWRSJKGX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCC(C)(C)C(=O)N(CCC)C2=C1)(=O)COCC

Computed Properties

• Exact Mass: 334.18925731g/mol
• Monoisotopic Mass: 334.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9Ų

Additional information on N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-ethoxyacetamide

Introduction to N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-ethoxyacetamide and Its Significance in Modern Chemical Biology

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-ethoxyacetamide, identified by its CAS number 921521-95-1, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to the benzoxazepine class of heterocyclic molecules, which are known for their diverse biological activities and therapeutic potential. The benzoxazepine scaffold is particularly interesting because it combines the structural features of benzene, oxygen, and nitrogen-containing rings, making it a versatile platform for drug discovery.

The structural complexity of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-ethoxyacetamide contributes to its potential as a pharmacophore. The presence of multiple functional groups, including a methyl group at the 3-position and a propyl group at the 5-position of the tetrahydro-benzoxazepine ring, as well as an ethoxyacetyl moiety at the 7-position, suggests that this compound may interact with biological targets in multiple ways. Such structural features are often exploited in the design of drugs that require precise interactions with specific enzymes or receptors.

In recent years, there has been growing interest in benzoxazepine derivatives due to their reported activities in various biological assays. For instance, studies have shown that certain benzoxazepines exhibit properties that make them useful in the treatment of neurological disorders. The compound N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-ethoxyacetamide is being investigated for its potential role in modulating neurotransmitter systems. Specifically, its ability to interact with serotonin receptors has been a focus of research. Serotonin receptors are involved in a wide range of physiological processes, including mood regulation, sleep patterns, and pain perception. Therefore, compounds that can modulate serotonin receptor activity are of great interest in the development of new therapeutic agents.

The synthesis and characterization of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yi)-2-ehtoxyacetamide have been reported in several scientific publications. These studies have highlighted the synthetic strategies used to construct the complex benzoxazepine core and have provided insights into the compound's physicochemical properties. The synthesis typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly employed to confirm the structure of the synthesized compound.

The pharmacological evaluation of N-(3，3-dimethyl -4 - oxo - 5 - propyl - 2， 3 ， 4 ， 5 - tetrahydro - 1 ， 5 - benz ox az epin -7 - yl strong > ) - 2 - eth oxyacet amide has revealed several interesting findings. In vitro studies have demonstrated that this compound exhibits moderate affinity for certain serotonin receptors. This binding affinity suggests that it may have therapeutic effects similar to those of known serotonin receptor modulators. However， further studies are needed to fully understand its mechanism of action and potential side effects.

In addition to its serotonergic activity， N-(3， 3 - dimethyl - 4 - oxo - 5 - propyl - 2 ， 3 ， 4 ， 5 - tetra hydro -1 ， 5 - ben z ox az epin -7-yi strong > ) - < strong >2-ehtoxyacetamide strong > has shown promise in preclinical models as a potential treatment for cognitive disorders. The benzoxazepine scaffold is known to interact with various neurotransmitter systems， including those involved in learning and memory。 Preliminary data suggest that this compound may enhance cognitive function by modulating specific neural pathways. These findings are particularly exciting given the increasing prevalence of cognitive impairments worldwide.

The development of new drugs for neurological disorders is challenging due to the complex nature of these diseases and the delicate balance required in modulating neural activity。 However， compounds like N-(3， 3-dimethyl -4-o x o--prop y l--tetr ah ydro--1，b enz ox az epin --7-yi strong > )-) < strong >2-ehtoxyacet amide strong > offer hope by providing new chemical entities with unique pharmacological profiles。 Further research is needed to fully elucidate their mechanisms of action and therapeutic potential.

The future direction s for research on N-( 33-dimethyl--40x0--55-pro pyl--23，45-tetra hydro--15-b enz ox az epin --7-yi st rong > )-) < st rong >22-ehtoxyacet amide st rong > include both in vitro and in vivo studies。 In vitro studies will focus on characterizing its binding interactions with additional biological targets， while in vivo studies will assess its behavioral effects on models relevant to cognitive disorders。 Additionally， efforts will be made to optimize synthetic routes for large-scale production， which is essential for further development and commercialization.

In conclusion， N-(33-dimethyl--40x0--55-pro pyl--23，45-tetra hydro--15-b enz ox az epin --7-yi st rong > )-) < st rong >22-ehtoxyacet amide st rong > is a promising compound with significant potential in the field of chemical biology。 Its unique structural features and reported biological activities make it an attractive candidate for further investigation as a therapeutic agent。 As research continues to uncover new aspects of its pharmacology， this compound may play an important role in addressing neurological disorders and other diseases.